Cas no 957513-91-6 (4-amino-1-ethyl-1H-pyrazole-5-carboxamide)

4-Amino-1-ethyl-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with an amino group at the 4-position and an ethyl group at the 1-position, along with a carboxamide functionality at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of both amino and carboxamide groups enhances its reactivity, making it a valuable intermediate for the development of biologically active molecules. Its well-defined chemical properties and stability under standard conditions facilitate its use in multi-step organic synthesis. The compound is typically characterized by high purity and consistent performance in specialized reactions.

4-amino-1-ethyl-1H-pyrazole-5-carboxamide structure

957513-91-6 structure

Product Name:4-amino-1-ethyl-1H-pyrazole-5-carboxamide

CAS No:957513-91-6

MF:C₆H₁₀N₄O

MW:154.169800281525

MDL:MFCD03422545

CID:1069251

PubChem ID:6485417

Update Time:2025-05-28

4-amino-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid amide
- CS-0240505
- SCHEMBL7992220
- BB 0257708
- AKOS000301660
- MFCD03422545
- 4-amino-1-ethyl-1H-pyrazole-5-carboxamide
- DTXSID20424522
- 4-amino-2-ethylpyrazole-3-carboxamide
- EN300-228688
- CHEMBL4514520
- 957513-91-6
- STK313348
- 4-amino-2-ethyl-pyrazole-3-carboxamide
- 4-AMINO-2-ETHYL-2 H-PYRAZOLE-3-CARBOXYLIC ACID AMIDE
- DB-138169
- BBL039344
- MDL： MFCD03422545
- Inchi： 1S/C6H10N4O/c1-2-10-5(6(8)11)4(7)3-9-10/h3H,2,7H2,1H3,(H2,8,11)
- InChI Key： OBDNICZWXYAZHA-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C=NN1CC)N)N

Computed Properties

Exact Mass: 154.08546096g/mol
Monoisotopic Mass: 154.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 86.9Å²

4-amino-1-ethyl-1H-pyrazole-5-carboxamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-amino-1-ethyl-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	020703-500mg	4-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid amide	957513-91-6		500mg	2957CNY	2021-05-07
abcr	AB498577-250 mg	4-Amino-1-ethyl-1H-pyrazole-5-carboxamide; 95%	957513-91-6		250MG	€220.50	2022-03-24
abcr	AB498577-500 mg	4-Amino-1-ethyl-1H-pyrazole-5-carboxamide; 95%	957513-91-6		500MG	€294.20	2022-03-24
abcr	AB498577-1 g	4-Amino-1-ethyl-1H-pyrazole-5-carboxamide; 95%	957513-91-6		1g	€343.30	2022-03-24
abcr	AB498577-5 g	4-Amino-1-ethyl-1H-pyrazole-5-carboxamide; 95%	957513-91-6		5g	€836.30	2022-03-24
TRC	A636443-5mg	4-amino-1-ethyl-1H-pyrazole-5-carboxamide	957513-91-6		5mg	$ 50.00	2022-06-07
TRC	A636443-10mg	4-amino-1-ethyl-1H-pyrazole-5-carboxamide	957513-91-6		10mg	$ 65.00	2022-06-07
TRC	A636443-50mg	4-amino-1-ethyl-1H-pyrazole-5-carboxamide	957513-91-6		50mg	$ 95.00	2022-06-07
Chemenu	CM531012-1g	4-Amino-1-ethyl-1H-pyrazole-5-carboxamide	957513-91-6	97%	1g	$291	2022-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	020703-500mg	4-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid amide	957513-91-6		500mg	2957.0CNY	2021-07-13